![molecular formula C8H8N4 B1471819 1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile CAS No. 1368362-13-3](/img/structure/B1471819.png)
1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
Overview
Description
Scientific Research Applications
Selective Functionalization
The 1H-imidazo[1,2-b]pyrazole scaffold can be selectively functionalized using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles . This selective functionalization method has been used in the synthesis of an isostere of the indolyl drug pruvanserin .
Precursor for Push-Pull Dyes
The 1H-imidazo[1,2-b]pyrazole scaffold can also serve as a precursor for push-pull dyes with a proaromatic (1,3-dihydro-2-imidazol-2-ylidene)malononitrile core . This indicates its potential in the field of dye synthesis and color chemistry.
Improved Solubility in Aqueous Media
A substitution of the indole ring with a 1H-imidazo[1,2-b]pyrazole results in significantly improved solubility in aqueous media . This property can be exploited in the development of drugs with improved bioavailability.
Synthesis of Complex Heterocyclic Structures
Ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate, a related compound, has been utilized as a precursor in Sonogashira-type cross-coupling reactions for synthesizing condensed pyrazoles. This indicates the potential of 1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile in creating complex heterocyclic structures.
Pharmaceutical Applications
Imidazole is a key structural unit for pharmaceutical, agrochemical, and material science applications . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
1-ethylimidazo[1,2-b]pyrazole-7-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c1-2-11-3-4-12-8(11)7(5-9)6-10-12/h3-4,6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZZBBMRKVNULJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN2C1=C(C=N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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